Raloxifene N-Oxide
Raloxifene N-Oxide
Brand Name:
Vulcanchem
CAS No.:
195454-31-0
VCID:
VC0135816
InChI:
InChI=1S/C28H27NO5S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)35-28)27(32)19-6-11-23(12-7-19)34-17-16-29(33)14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2
SMILES:
C1CC[N+](CC1)(CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O)[O-]
Molecular Formula:
C28H27NO5S
Molecular Weight:
489.6 g/mol
Raloxifene N-Oxide
CAS No.: 195454-31-0
Reference Standards
VCID: VC0135816
Molecular Formula: C28H27NO5S
Molecular Weight: 489.6 g/mol
| CAS No. | 195454-31-0 |
|---|---|
| Product Name | Raloxifene N-Oxide |
| Molecular Formula | C28H27NO5S |
| Molecular Weight | 489.6 g/mol |
| IUPAC Name | [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]-[4-[2-(1-oxidopiperidin-1-ium-1-yl)ethoxy]phenyl]methanone |
| Standard InChI | InChI=1S/C28H27NO5S/c30-21-8-4-20(5-9-21)28-26(24-13-10-22(31)18-25(24)35-28)27(32)19-6-11-23(12-7-19)34-17-16-29(33)14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2 |
| Standard InChIKey | KNADIZJVEMEXLS-UHFFFAOYSA-N |
| SMILES | C1CC[N+](CC1)(CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O)[O-] |
| Canonical SMILES | C1CC[N+](CC1)(CCOC2=CC=C(C=C2)C(=O)C3=C(SC4=C3C=CC(=C4)O)C5=CC=C(C=C5)O)[O-] |
| Synonyms | [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl][4-[2-(1-oxido-1-piperidinyl)ethoxy]phenyl]methanone; USP Raloxifene Related Compound C; |
| PubChem Compound | 15484782 |
| Last Modified | Nov 11 2021 |
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